Cas no 35454-39-8 (2-(1-methylimidazol-4-yl)acetic acid;hydrochloride)

• Product Name: 2-(1-methylimidazol-4-yl)acetic acid;hydrochloride
• CAS No: 35454-39-8
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• MDL: MFCD00036998
• CID: 306224
• PubChem ID: 16219703
• Update Time: 2025-06-15

2-(1-methylimidazol-4-yl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-aceticacid, 1-methyl-, hydrochloride (1:1)
• 1-METHYL-4-IMIDAZOLE ACETIC ACID HCL
• 1-Methyl-4-imidazoleacetic Acid Hydrochloride
• (1-Methyl-1H-imidazol-4-yl)-acetic acid hydrochloride
• (1-Methyl-1H-imidazol-4-yl)-essigsaeure,Hydrochlorid
• 1-methyl-1H-imidazol-4-acetic acid monohydrochloride
• 1-METHYL-4-IMIDAZOLEACETIC ACID HYDROGEN CHLO
• 2-(1-methyl-1H-imidazol-4-yl)acetic acid hyfrochloride
• 3-methylimidazol-5-ylacetic acid hydrochloride
• N-methylimidazole-4-yl-acetic acid hydrochloride
• 2-(1-Methyl-1H-imidazol-4-yl)ethanoic acid hydrochloride
• 2-(1-methyl-1H-imidazol-4-yl)acetic acid hydrochloride
• 2-(1-Methyl-1H-imidazol-4-yl)acetic acid HCl
• 1-Methyl-1H-imidazol-4-acetic acid HCl
• XVLSBASXRIOQRZ-UHFFFAOYSA-N
• BCP07805
• CHM0006832
• AX8324656
• 1-methyl-4-imidazole acetic acid
• 2-(1-methylimidazol-4-yl)acetic acid;hydrochloride
• 1-Methylimidazole-4-acetic Acid Hydrochloride
• SY245857
• 35454-39-8
• A847299
• 1-Methyl-1H-imidazol-4-acetic acid monohydrochloride;2-(1-Methyl-1H-imidazol-4-yl)acetic acid HCl
• 1-Methyl-4-imidazoleacetic Acid (hydrochloride)
• AS-53451
• EN300-7407738
• EINECS 252-577-5
• NS00089229
• FT-0709156
• PD017355
• 1H-Imidazole-4-acetic acid, 1-methyl-, hydrochloride (1:1)
• CS-0052324
• P16507
• DTXSID20188970
• M5MRQ94VLN
• 1H-Imidazole-4-acetic acid, 1-methyl-, hydrochloride
• 1-methyl-4-imidazoleacetic acid hcl
• SCHEMBL1373085
• AKOS027379090
• MFCD00036998
• 1-methyl-4-imidazole acetic acid hy-drochloride
• 2-(1-methyl-1H-imidazol-4-yl)aceticacidhydrochloride
• 1-Methyl-1H-Imidazole-4-acetic Acid Monohydrochloride; 1-Methyl-4-imidazoleacetic Acid Hydrochloride; 2-(1-Methyl-1H-imidazol-4-yl)ethanoic Acid Hydrochloride
• METHYLIMIDAZOLEACETIC ACID HYDROCHLORIDE
• DB-329080

• MDL： MFCD00036998
• Inchi： 1S/C6H8N2O2.ClH/c1-8-3-5(7-4-8)2-6(9)10;/h3-4H,2H2,1H3,(H,9,10);1H
• InChI Key： XVLSBASXRIOQRZ-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 176.03500
• Monoisotopic Mass: 140.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.27
• Melting Point: 204-206 ºC
• Boiling Point: 384.4°Cat760mmHg
• Flash Point: 186.3°C
• PSA: 55.12000
• LogP: 0.84920

2-(1-methylimidazol-4-yl)acetic acid;hydrochloride Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1-methylimidazol-4-yl)acetic acid;hydrochloride

2-(1-Methylimidazol-4-yl)acetic Acid; Hydrochloride: An Overview of a Versatile Compound

2-(1-Methylimidazol-4-yl)acetic acid; hydrochloride (CAS No. 35454-39-8) is a compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research due to its unique properties and potential applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

2-(1-Methylimidazol-4-yl)acetic acid; hydrochloride is a derivative of imidazole, characterized by a methylated imidazole ring attached to an acetic acid moiety. The presence of the hydrochloride salt form ensures solubility in aqueous solutions, making it suitable for various biochemical and pharmaceutical applications. The compound has a molecular formula of C₆H₉N₂O₂·HCl and a molecular weight of approximately 175.6 g/mol. Its chemical structure allows for interactions with various biological targets, contributing to its diverse biological activities.

Synthesis Methods

The synthesis of 2-(1-methylimidazol-4-yl)acetic acid; hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1-methylimidazole with chloroacetic acid in the presence of a base, followed by the addition of hydrochloric acid to form the hydrochloride salt. Another approach involves the condensation of 1-methylimidazole with glycolic acid, followed by acidification to yield the desired product. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as the use of microwave-assisted reactions and catalysts that reduce waste and energy consumption.

Biological Activities

2-(1-Methylimidazol-4-yl)acetic acid; hydrochloride exhibits a range of biological activities that make it a valuable compound in various research areas. One of its notable properties is its ability to act as an inhibitor of certain enzymes involved in metabolic pathways. For example, it has been shown to inhibit the activity of histidine decarboxylase, an enzyme responsible for the conversion of histidine to histamine. This property has potential applications in the treatment of conditions associated with excessive histamine production, such as allergic reactions and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-(1-Methylimidazol-4-yl)acetic acid; hydrochloride has been studied for its potential as an antimicrobial agent. Research has demonstrated that it possesses activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. This antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes.

Clinical Applications and Research Developments

The potential clinical applications of 2-(1-Methylimidazol-4-yl)acetic acid; hydrochloride are an active area of research. One promising application is in the treatment of inflammatory diseases. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In the field of cancer research, 2-(1-Methylimidazol-4-yl)acetic acid; hydrochloride has been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

Current Research Trends

The ongoing research on 2-(1-Methylimidazol-4-yl)acetic acid; hydrochloride is focused on elucidating its mechanisms of action and optimizing its therapeutic potential. Recent studies have employed advanced techniques such as molecular docking simulations and high-throughput screening to identify new targets and improve drug design. Additionally, efforts are being made to develop prodrugs and drug delivery systems that enhance the bioavailability and efficacy of this compound.

In conclusion, 2-(1-Methylimidazol-4-yl)acetic acid; hydrochloride (CAS No. 35454-39-8) is a versatile compound with a wide range of biological activities and potential applications in medicine and biotechnology. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.